Cas no 342578-24-9 (cis-4-2,6-Dimethylmorpholin-4-ylaniline)

• Product Name: cis-4-2,6-Dimethylmorpholin-4-ylaniline
• CAS No: 342578-24-9
• MF: C₁₂H₁₈N₂O
• CID: 1462198
• PubChem ID: 6930630
• Update Time: 2025-06-26

cis-4-2,6-Dimethylmorpholin-4-ylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-, rel-
• cis-4-[2,6-Dimethylmorpholin-4-yl]aniline
• cis-4-2,6-Dimethylmorpholin-4-ylaniline

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 370.2±37.0 °C(Predicted)
• pka: 7.57±0.10(Predicted)

Additional information on cis-4-2,6-Dimethylmorpholin-4-ylaniline

Comprehensive Overview of cis-4-(2,6-Dimethylmorpholin-4-yl)aniline (CAS No. 342578-24-9)

cis-4-(2,6-Dimethylmorpholin-4-yl)aniline (CAS No. 342578-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine derivative is characterized by its unique structural configuration, featuring a cis-4-substituted aniline moiety linked to a 2,6-dimethylmorpholine ring. The compound's stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeting drugs.

In recent years, the demand for custom synthesis and high-purity intermediates like cis-4-(2,6-Dimethylmorpholin-4-yl)aniline has surged, driven by advancements in drug discovery and precision medicine. Researchers are increasingly exploring its potential in cancer therapeutics, where its morpholine scaffold is known to enhance blood-brain barrier permeability—a critical factor in treating central nervous system (CNS) disorders. Additionally, its aniline group provides a versatile site for further chemical modifications, enabling the creation of tailored drug candidates.

The synthesis of CAS No. 342578-24-9 typically involves multi-step organic reactions, including reductive amination and stereoselective cyclization. Key challenges include achieving high enantiomeric purity and optimizing yield scalability for industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control, ensuring compliance with pharmaceutical-grade standards.

From an SEO perspective, users frequently search for terms like "buy cis-4-(2,6-Dimethylmorpholin-4-yl)aniline," "CAS 342578-24-9 suppliers," and "morpholine derivatives in drug development." Addressing these queries, it's noteworthy that the compound is primarily available through specialty chemical vendors and contract research organizations (CROs). Its applications extend beyond pharmaceuticals to material science, where it serves as a ligand precursor for catalysts in polymerization reactions.

Environmental and sustainability considerations are also trending topics. The green chemistry community emphasizes atom-efficient synthesis routes for compounds like cis-4-(2,6-Dimethylmorpholin-4-yl)aniline to minimize hazardous waste. Regulatory frameworks such as REACH and FDA guidelines further influence its commercial production, requiring rigorous toxicity profiling and ecotoxicological studies.

In conclusion, cis-4-(2,6-Dimethylmorpholin-4-yl)aniline (CAS No. 342578-24-9) exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatile applications, coupled with growing research interest, position it as a pivotal compound in next-generation therapeutics and advanced materials. Future studies may explore its structure-activity relationships (SAR) to unlock novel bioactive properties.